Cas no 99857-91-7 (2-(4-chlorophenyl)pentan-2-ol)

• Product Name: 2-(4-chlorophenyl)pentan-2-ol
• CAS No: 99857-91-7
• MF: C₁₁H₁₅ClO
• MW: 198.689202547073
• MDL: MFCD12068038
• CID: 5225684
• Update Time: 2026-03-07

2-(4-chlorophenyl)pentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)pentan-2-ol
• Benzenemethanol, 4-chloro-α-methyl-α-propyl-

• MDL： MFCD12068038
• Inchi： 1S/C11H15ClO/c1-3-8-11(2,13)9-4-6-10(12)7-5-9/h4-7,13H,3,8H2,1-2H3
• InChI Key： YTJRZRAYRYKPFN-UHFFFAOYSA-N
• SMILES： CC(C1=CC=C(Cl)C=C1)(O)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Additional information on 2-(4-chlorophenyl)pentan-2-ol

Introduction to 2-(4-chlorophenyl)pentan-2-ol (CAS No. 99857-91-7)

2-(4-chlorophenyl)pentan-2-ol, with the CAS number 99857-91-7, is a synthetic organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a chlorophenyl group and a pentan-2-ol moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable compound for various applications.

The molecular formula of 2-(4-chlorophenyl)pentan-2-ol is C₁₁H₁₄OCl, and its molecular weight is approximately 193.68 g/mol. The compound exists as a colorless to pale yellow liquid at room temperature and has a characteristic odor. Its physical and chemical properties, such as solubility, melting point, and boiling point, are crucial for understanding its behavior in different environments and applications.

In terms of its synthesis, 2-(4-chlorophenyl)pentan-2-ol can be prepared through several routes. One common method involves the reaction of 4-chlorobenzaldehyde with 3-methylbutan-2-one in the presence of a reducing agent such as sodium borohydride. This process yields the desired product with high purity and yield. The synthetic pathway is well-documented in the literature and has been optimized to enhance efficiency and reduce by-products.

The biological activity of 2-(4-chlorophenyl)pentan-2-ol has been extensively studied in recent years. Research has shown that this compound exhibits potential anti-inflammatory and antimicrobial properties. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human cell lines. These findings suggest that 2-(4-chlorophenyl)pentan-2-ol could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 2-(4-chlorophenyl)pentan-2-ol has also shown potential antimicrobial activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This property makes it an interesting compound for the development of new antimicrobial agents, particularly in light of the growing concern over antibiotic resistance.

The safety profile of 2-(4-chlorophenyl)pentan-2-ol is another important aspect that has been investigated. Toxicological studies have indicated that the compound is generally well-tolerated at low to moderate doses, with no significant adverse effects observed in animal models. However, higher doses may lead to mild toxicity, highlighting the need for careful dose optimization in potential therapeutic applications.

In the context of pharmaceutical research, 2-(4-chlorophenyl)pentan-2-ol has been evaluated for its potential as a lead compound in drug discovery programs. Its unique combination of anti-inflammatory and antimicrobial properties makes it an attractive starting point for the development of new therapeutic agents. Ongoing clinical trials are exploring its efficacy and safety in treating various inflammatory conditions and infections.

The environmental impact of 2-(4-chlorophenyl)pentan-2-ol is also an area of interest. Studies have shown that the compound is biodegradable under certain conditions, which reduces its potential for long-term environmental accumulation. However, further research is needed to fully understand its ecological impact and ensure sustainable use in industrial and pharmaceutical applications.

In conclusion, 2-(4-chlorophenyl)pentan-2-ol (CAS No. 99857-91-7) is a versatile compound with promising applications in various fields. Its unique chemical structure and biological properties make it a valuable subject for ongoing research and development. As new findings continue to emerge, the potential uses of this compound are likely to expand, contributing to advancements in chemistry, biology, and pharmaceutical science.